N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-3,6-dichloropyridine-2-carboxamide

• IUPAC Name: N-[4-(2-amino-2-oxoethyl)-1,3-thiazol-2-yl]-3,6-dichloropyridine-2-carboxamide
• InChI: InChI=1S/C11H8Cl2N4O2S/c12-6-1-2-7(13)16-9(6)10(19)17-11-15-5(4-20-11)3-8(14)18/h1-2,4H,3H2,(H2,14,18)(H,15,17,19)
• InChI Key: BFBJIGWGFZCYAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1Cl)C(=O)NC2=NC(=CS2)CC(=O)N)Cl
• Molecular Formula: C11H8Cl2N4O2S
• Molecular Weight: 331.2 g/mol

Description

N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-3,6-dichloropyridine-2-carboxamide, commonly referred to as DCPM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of biomedical research. DCPM is a small molecule inhibitor that has been shown to target a specific protein, making it a promising tool for studying the role of this protein in various biological processes.

Mechanism of Action

The mechanism of action of DCPM involves the selective inhibition of a specific protein. This protein is involved in various biological processes, including cell growth and differentiation. By inhibiting the activity of this protein, DCPM can provide valuable insights into its role in these processes.
Biochemical and Physiological Effects:
DCPM has been shown to have a range of biochemical and physiological effects. In particular, DCPM has been shown to inhibit the growth and proliferation of cancer cells, making it a potential treatment for various types of cancer. Additionally, DCPM has been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DCPM in lab experiments is its selectivity for a specific protein. This allows researchers to study the role of this protein in various biological processes without affecting other proteins or cellular pathways. However, one limitation of using DCPM is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving DCPM. One potential area of research is the development of more selective inhibitors that target specific isoforms of the protein. Additionally, research could focus on the use of DCPM as a potential treatment for various types of cancer and inflammatory diseases. Finally, further studies could be conducted to better understand the mechanism of action of DCPM and its potential applications in various biological processes.

Synthesis Methods

DCPM can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The first step involves the reaction of 2-aminothiazole with chloroacetyl chloride to form a chloroacetamidothiazole intermediate. This intermediate is then reacted with 3,6-dichloropyridine-2-carboxylic acid to form the final product, DCPM.

Scientific Research Applications

DCPM has been extensively studied for its potential applications in the field of biomedical research. One of the main uses of DCPM is as a tool for studying the role of a specific protein in various biological processes. DCPM has been shown to selectively inhibit the activity of this protein, making it a valuable tool for understanding its function.